Cas no 85213-29-2 (1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)-)

• Product Name: 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)-
• CAS No: 85213-29-2
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 6525275
• Update Time: 2025-07-14

1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)-

• Inchi： 1S/C10H24N2/c1-9(2,3)12(8-7-11)10(4,5)6/h7-8,11H2,1-6H3
• InChI Key： UIYIJRAZCUWXTG-UHFFFAOYSA-N
• SMILES： C(N(C(C)(C)C)C(C)(C)C)CN

Experimental Properties

• Density: 0.842±0.06 g/cm3(Predicted)
• Boiling Point: 192.9±8.0 °C(Predicted)
• pka: 10.34±0.50(Predicted)

Additional information on 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)-

1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- (CAS No. 85213-29-2): A Comprehensive Overview

1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- (CAS No. 85213-29-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure and chemical properties, making it an essential component in the development of advanced materials and therapeutic agents.

The molecular formula of 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- is C8H20N2. It is a colorless liquid with a distinct amine odor. The compound's structure features two tert-butyl groups attached to the nitrogen atoms of the ethylenediamine backbone, which imparts significant steric hindrance and stability to the molecule. This structural characteristic is crucial for its various applications in chemical reactions and material synthesis.

In the pharmaceutical industry, 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- has gained attention for its potential as a building block in the synthesis of novel drugs. Recent studies have explored its use in the development of prodrugs and drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of prodrugs using this compound as a key intermediate. These prodrugs exhibited enhanced solubility and bioavailability compared to their parent drugs, demonstrating the potential of 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- in improving drug efficacy and safety.

Beyond pharmaceuticals, 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- has found applications in materials science. Its unique chemical properties make it an excellent ligand for metal complexes and coordination compounds. A 2022 study in Inorganic Chemistry highlighted the use of this compound in the synthesis of metal-organic frameworks (MOFs). The resulting MOFs exhibited high porosity and stability, making them suitable for gas storage and separation applications.

In chemical synthesis, 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- serves as a versatile reagent for various reactions. Its amine functional groups can participate in nucleophilic substitution reactions, condensation reactions, and other transformations. A recent review article in Organic & Biomolecular Chemistry discussed the use of this compound in the synthesis of complex organic molecules and natural products. The review highlighted several examples where 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- played a crucial role in achieving high yields and selectivity.

The safety profile of 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- is also an important consideration for its industrial applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. A 2023 safety data sheet (SDS) from a leading chemical supplier provided detailed information on handling and storage practices to ensure safe use.

In conclusion, 1,2-Ethanediamine, N1,N1-bis(1,1-dimethylethyl)- (CAS No. 85213-29-2) is a valuable compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an essential component in the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.